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Compound of Interest

Compound Name: Codeine phosphate sesquihydrate

Cat. No.: B1624039

Essential guidelines for the safe and compliant disposal of a DEA-regulated substance,
ensuring the protection of personnel and the environment.

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of controlled substances like codeine phosphate sesquihydrate is a critical
component of laboratory safety and regulatory compliance. As a Schedule Il controlled
substance regulated by the Drug Enforcement Administration (DEA), specific procedures must
be followed to prevent diversion and environmental contamination. This guide provides a
comprehensive overview of the necessary steps and considerations for its disposal.

The primary principle governing the disposal of controlled substances is that they must be
rendered "non-retrievable."[1][2][3][4] This means the substance must be permanently and
irreversibly altered in its physical or chemical state, making it unusable for all practical
purposes.[3][4] The DEA does not mandate specific destruction methods but focuses on this
end result.[2][5]

Disposal Pathways for Codeine Phosphate
Sesquihydrate

There are two main DEA-compliant pathways for the disposal of codeine phosphate
sesquihydrate from a laboratory setting: transfer to a reverse distributor and on-site
destruction. It is crucial to note that flushing controlled substances down the drain is strongly
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discouraged by the Environmental Protection Agency (EPA) and is not a compliant method for
DEA registrants.[5]

1. Transfer to a DEA-Registered Reverse Distributor:

This is the most common and recommended method for laboratories. A reverse distributor is an
entity registered with the DEA to handle and dispose of controlled substances.

e Procedure:

o Contact a DEA-registered reverse distributor to arrange for the pickup and disposal of the
codeine phosphate sesquihydrate.

o For Schedule Il substances like codeine, the transfer must be documented using DEA
Form 222.

o Maintain meticulous records of the transfer, including the completed DEA Form 222, for a
minimum of two years.[6]

2. On-Site Destruction:

While permissible, on-site destruction is a more complex process that requires strict adherence
to DEA regulations to render the substance non-retrievable.

e Procedure:

o The destruction process must be witnessed by at least two authorized employees of the
registrant.

o A DEA Form 41, "Registrants Inventory of Drugs Surrendered,” must be completed to
document the destruction. This form must be kept on file for at least two years.[6]

o The chosen method must permanently alter the chemical or physical state of the codeine
phosphate sesquihydrate.

Quantitative Data and Regulatory Requirements
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Specific quantitative limits for the disposal of controlled substances are not defined by the DEA.
The focus remains on the "non-retrievable" standard. The following table summarizes the key
procedural and regulatory requirements for the disposal of codeine phosphate
sesquihydrate.

Disposal Key Witness Record
. DEA Form . .
Method Requirements Requirement Keeping

Transfer to a

Reverse DEA-registered DEA Form 222 Not applicable o
o Minimum 2 years
Distributor reverse (for transfer) for transfer
distributor.
) Must render the Yes, two
On-Site DEA Form 41 ) .
) substance "non- ) authorized Minimum 2 years
Destruction ) (for destruction) o
retrievable." individuals

Experimental Protocol for On-Site Destruction
(General Guidance)

While the DEA does not specify destruction methods, understanding the chemical properties of
codeine phosphate can inform potential on-site procedures. Codeine phosphate's stability is
pH-dependent, and it is susceptible to degradation under acidic, basic, and oxidative
conditions.[7][8][9] Any on-site destruction protocol must be developed in consultation with the
institution's Environmental Health and Safety (EHS) department and must comply with all
federal, state, and local regulations.

A general approach for chemical degradation could involve:

o Consultation and Approval: Before proceeding, the proposed chemical degradation method
must be reviewed and approved by the institution's EHS and must be in compliance with
DEA regulations.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
goggles, and gloves.

» Dissolution: Dissolve the codeine phosphate sesquihydrate in a suitable solvent.
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o Chemical Degradation: Introduce a chemical agent to degrade the codeine molecule. This
could involve strong acids, bases, or oxidizing agents, depending on the approved protocol.
The reaction should be carried out in a controlled environment, such as a fume hood.

 Verification: Ideally, the completion of the degradation process should be verified using an
appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC),
to confirm the absence of the parent compound.[8][10]

o Waste Disposal: The resulting solution must be disposed of as hazardous waste in
accordance with EPA and local regulations.

o Documentation: The entire process, including the quantities of substances used and the
names of the two witnesses, must be meticulously documented on DEA Form 41.

Logical Workflow for Disposal Decisions

The following diagram illustrates the decision-making process for the proper disposal of
codeine phosphate sesquihydrate in a research setting.
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Disposal Workflow for Codeine Phosphate Sesquihydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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